2,2,3,3-Tetrafluoro-3-methoxypropanamide

• CAS No.: 77946-87-3
• Molecular Formula: C4H5F4NO2
• Molecular Weight: 175.08 g/mol
• IUPAC Name: 2,2,3,3-tetrafluoro-3-methoxypropanamide
• InChI: InChI=1S/C4H5F4NO2/c1-11-4(7,8)3(5,6)2(9)10/h1H3,(H2,9,10)
• InChI Key: DQEPJUNNAWCWBZ-UHFFFAOYSA-N
• Canonical SMILES: COC(C(C(=O)N)(F)F)(F)F

Description

2,2,3,3-Tetrafluoro-3-methoxypropanamide is a useful research compound. Its molecular formula is C4H5F4NO2 and its molecular weight is 175.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 140 g (0.74 mol) of methyl 3-methoxytetrafluoropropionate in 100 ml of ether was treated at 0° with 15.3 g (0.90 mol) of NH3. The resulting viscous mixture was stirred at 25° overnight and evaporated to dryness at 25° (10 mm). The crude residue was then recrystallized from ether/hexane to give 123.6 g (95%) of 3-methoxytetrafluoropropionamide, mp 78°-80°. An analytical sample was recrystallized from ether/hexane, mp 83°-85°. IR (KBr): 2.95, 3.02 and 3.10 (NH2), 3.37 and 3.49 (sat'd CH), 5.92 (C=O), 6.19 (NH2), 7.5-10 μ (CF, C-O). NMR ((CD3)2CO): 1H 6.67 (broad, 2H, NH2) and 3.66 ppm (s, 3H, OCH3); 19F-120.6 (t, JFF 4.7 Hz, 2F, CF2) and -121.8 ppm (t, JFF 4.7 Hz, of d, JHF 2.1 Hz, 2F, CF2).